3-bromo-4-hydroxybenzaldehyde (4-nitrophenyl)hydrazone

• IUPAC Name: 2-bromo-4-[(E)-[(4-nitrophenyl)hydrazinylidene]methyl]phenol
• InChI: InChI=1S/C13H10BrN3O3/c14-12-7-9(1-6-13(12)18)8-15-16-10-2-4-11(5-3-10)17(19)20/h1-8,16,18H/b15-8+
• InChI Key: SGGKKXJJFIZGNF-OVCLIPMQSA-N
• Canonical SMILES: C1=CC(=CC=C1NN=CC2=CC(=C(C=C2)O)Br)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1N/N=C/C2=CC(=C(C=C2)O)Br)[N+](=O)[O-]
• Molecular Formula: C13H10BrN3O3
• Molecular Weight: 336.14 g/mol

Description

3-bromo-4-hydroxybenzaldehyde (4-nitrophenyl)hydrazone, also known as BHBH, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. BHBH is a yellow crystalline powder that is soluble in organic solvents such as ethanol and chloroform. It has been used in various applications such as organic synthesis, medicinal chemistry, and material science.

Mechanism of Action

The mechanism of action of 3-bromo-4-hydroxybenzaldehyde (4-nitrophenyl)hydrazone is not fully understood, but it is believed to act as a chelating agent, forming complexes with metal ions. These metal complexes have been studied for their potential applications in catalysis and material science.
Biochemical and Physiological Effects
3-bromo-4-hydroxybenzaldehyde (4-nitrophenyl)hydrazone has not been extensively studied for its biochemical and physiological effects. However, studies have shown that it is relatively non-toxic and has low cytotoxicity. It has also been shown to have antioxidant properties, which may have potential applications in the field of medicinal chemistry.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-bromo-4-hydroxybenzaldehyde (4-nitrophenyl)hydrazone is its ease of synthesis, which makes it readily available for use in laboratory experiments. It is also relatively stable and has a long shelf life. However, one of the limitations of 3-bromo-4-hydroxybenzaldehyde (4-nitrophenyl)hydrazone is its limited solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of 3-bromo-4-hydroxybenzaldehyde (4-nitrophenyl)hydrazone. One possible direction is the synthesis of new metal complexes using 3-bromo-4-hydroxybenzaldehyde (4-nitrophenyl)hydrazone as a ligand, which may have potential applications in catalysis and material science. Another possible direction is the synthesis of new organic compounds using 3-bromo-4-hydroxybenzaldehyde (4-nitrophenyl)hydrazone as a starting material, which may have potential applications in medicinal chemistry. Additionally, further studies are needed to fully understand the mechanism of action of 3-bromo-4-hydroxybenzaldehyde (4-nitrophenyl)hydrazone and its potential biochemical and physiological effects.

Synthesis Methods

The synthesis of 3-bromo-4-hydroxybenzaldehyde (4-nitrophenyl)hydrazone can be achieved through the reaction of 3-bromo-4-hydroxybenzaldehyde with 4-nitrophenylhydrazine in the presence of a catalyst. The reaction takes place under reflux conditions in ethanol and yields 3-bromo-4-hydroxybenzaldehyde (4-nitrophenyl)hydrazone as a yellow crystalline solid.

Scientific Research Applications

3-bromo-4-hydroxybenzaldehyde (4-nitrophenyl)hydrazone has been extensively studied for its potential applications in various fields of scientific research. It has been used as a ligand in the synthesis of metal complexes, which have been studied for their potential applications in catalysis and material science. 3-bromo-4-hydroxybenzaldehyde (4-nitrophenyl)hydrazone has also been used in the synthesis of organic compounds such as pyrazole derivatives, which have been studied for their potential applications in medicinal chemistry.